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Compound of Interest

Compound Name: Balomenib

CAS No.: 2939850-17-4

Cat. No.: B15569023

Get Quote

For laboratory professionals engaged in groundbreaking research, the proper handling and

disposal of investigational compounds like balomenib are paramount to ensuring a safe and

compliant laboratory environment. This guide provides detailed, step-by-step procedures for

the safe disposal of balomenib, aligning with best practices for chemical and pharmaceutical

waste management in a research setting.

Balomenib, also known as revumenib (SNDX-5613), is an inhibitor of the menin-MLL

interaction with potential antineoplastic activity[1]. While the Safety Data Sheet (SDS) for

SNDX-5613 from some suppliers indicates that the substance is not classified as hazardous

according to the Globally Harmonized System (GHS), it is prudent laboratory practice to handle

all research compounds with a high degree of caution.

Hazard and Safety Information
A review of available safety data indicates that balomenib (SNDX-5613) is not classified as a

hazardous substance. However, it is essential to recognize that the toxicological properties of

novel compounds may not be fully elucidated. Therefore, treating balomenib as potentially

hazardous chemical waste is a recommended precautionary measure.
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Hazard Classification GHS Classification
Primary Routes of
Exposure

Balomenib (SNDX-5613) Not classified as hazardous
Inhalation, skin contact, eye

contact, ingestion

Step-by-Step Disposal Protocol
The fundamental principle for the disposal of balomenib is to manage it as regulated chemical

waste. Adherence to institutional and local environmental regulations is mandatory.

Step 1: Waste Segregation and Collection

Proper segregation is the cornerstone of safe laboratory waste management. Never mix

balomenib waste with non-hazardous trash.

Unused or Expired Pure Compound: Collect in a designated, well-sealed, and clearly labeled

hazardous waste container.

Contaminated Labware: Items such as pipette tips, centrifuge tubes, gloves, and weighing

papers that have been in direct contact with balomenib must be disposed of as solid

hazardous waste.

Solutions: All solutions containing balomenib (e.g., dissolved in DMSO) should be collected

as liquid hazardous waste. These solutions must not be poured down the drain.

Step 2: Waste Container Management

Container Selection: Use containers that are compatible with the chemical waste. For liquid

waste, ensure the container is leak-proof.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Balomenib (SNDX-5613)," and any known hazards.

Storage: Store waste containers in a designated, secure, and well-ventilated satellite

accumulation area away from incompatible materials.
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Step 3: Arrange for Disposal

Institutional Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for waste disposal procedures. They will provide the appropriate

containers, labels, and arrange for the collection of the hazardous waste.

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations.

Experimental Protocols for Waste Neutralization
Currently, there are no established and validated experimental protocols for the chemical

neutralization of balomenib for disposal purposes. Therefore, the recommended procedure is

to dispose of it as chemical waste through a licensed hazardous waste disposal service

arranged by your institution's EHS office.

Balomenib Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of balomenib in a

laboratory setting.
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Balomenib Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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